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Compound of Interest

Compound Name: Azido-PEG4-oxazolidin-2-one

Cat. No.: B3415395 Get Quote

Essential Safety and Handling Guide for Azido-
PEG4-oxazolidin-2-one
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational procedures, and disposal plans for

the handling of Azido-PEG4-oxazolidin-2-one. Adherence to these guidelines is essential to

ensure a safe laboratory environment.

Azido-PEG4-oxazolidin-2-one is a bifunctional molecule containing an azide group, which is

energetic and can be hazardous, and a PEGylated component, which is generally considered

to have low toxicity.[1][2] The primary hazards are associated with the azide functional group,

which can be sensitive to heat, shock, friction, and light, and may form explosive compounds

with certain metals.[3][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required protective equipment.
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PPE Category Specification

Eye Protection

Chemical splash goggles meeting ANSI Z87.1

standards are required. A face shield should be

worn over safety glasses when there is a risk of

splashing or explosion.[6][7][8]

Hand Protection

Double gloving is recommended. An outer

chemical-resistant glove (e.g., nitrile) should be

worn over a more robust inner glove. For

handling azides of high toxicity, Silver Shield™

gloves under nitrile gloves are recommended.[6]

[7]

Skin and Body Protection

A flame-resistant lab coat must be worn.[9][10]

For procedures with a higher risk of explosion,

an apron or other protective clothing may be

necessary.[8]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of any

dust or aerosols.[8][9] In cases where a fume

hood is not sufficient, a full-face respirator may

be required.[10]

Operational Plan: Step-by-Step Handling Procedure
All handling of Azido-PEG4-oxazolidin-2-one must be performed in a well-ventilated

laboratory, inside a certified chemical fume hood.[9] A blast shield should be used as an

additional precaution.[6][9]

Preparation: Before handling the compound, ensure that the work area is clean and free of

incompatible materials, especially acids, heavy metals (such as copper and lead), and

halogenated solvents.[3][5][9] Line the work surface with absorbent paper.[9]

Weighing and Transfer: Use only plastic or ceramic spatulas for weighing and transferring

the compound.[6][9] Metal spatulas are strictly prohibited as they can form highly unstable

and explosive metal azides.[3][9]
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Dissolving: When dissolving the compound, use non-halogenated solvents. Chlorinated

solvents like dichloromethane and chloroform can react with azides to form extremely

unstable and explosive di- and tri-azidomethane.[3][4][5]

Reaction Setup: If the compound is to be used in a reaction, ensure the reaction vessel is

free of any metal contaminants. Avoid ground glass joints where friction could potentially lead

to detonation.[9]

Storage: Store Azido-PEG4-oxazolidin-2-one at or below room temperature, typically at

-20°C for long-term storage, and protected from light.[1][3][4] Containers should be clearly

labeled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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